5-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
Overview
Description
The compound “5-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” likely belongs to the class of organic compounds known as benzopyrans . Benzopyrans are characterized by a structure that contains a benzene ring fused to a pyran ring. Pyran is a six-membered heterocyclic, non-aromatic ring with five carbon atoms and one oxygen atom .
Synthesis Analysis
The synthesis of such compounds usually involves the formation of the pyran ring, which can be achieved through various methods, including cyclization reactions . The bromine atom at the 5-position could potentially be introduced through electrophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of this compound would consist of a fused benzene and pyran ring, with a bromine atom attached at the 5-position of the pyran ring, and a carboxylic acid group attached at the 1-position .Chemical Reactions Analysis
The presence of the bromine atom makes the compound susceptible to nucleophilic aromatic substitution reactions. The carboxylic acid group can undergo typical acid-base reactions, and can also be involved in esterification and amide formation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The presence of a bromine atom would likely make the compound relatively heavy and possibly increase its boiling point. The carboxylic acid group would make the compound acidic and polar, which could influence its solubility .Mechanism of Action
Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s being used as a drug, the mechanism would depend on the specific biological target. The bromine atom could potentially increase the compound’s reactivity, and the carboxylic acid group could be involved in binding to targets through hydrogen bonding .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "water", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "sodium carbonate", "carbon dioxide" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid and water to form 5-bromo-2-hydroxybenzaldehyde.", "Step 2: Cyclization of 5-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 5-bromo-3,4-dihydro-2H-pyran-2-one.", "Step 3: Hydrolysis of 5-bromo-3,4-dihydro-2H-pyran-2-one with sodium hydroxide to form 5-bromo-3,4-dihydro-2H-pyran-2-carboxylic acid.", "Step 4: Carboxylation of 5-bromo-3,4-dihydro-2H-pyran-2-carboxylic acid with carbon dioxide in the presence of sodium bicarbonate and hydrochloric acid to form 5-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid.", "Step 5: Purification of the final product by recrystallization from a suitable solvent." ] } | |
CAS RN |
1255207-66-9 |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
